Cas no 74536-61-1 (4-[(1R,2S)-1-ethyl-2-(3-fluoro-4-hydroxyphenyl)butyl]-2-fluorophenol)

• Product Name: 4-[(1R,2S)-1-ethyl-2-(3-fluoro-4-hydroxyphenyl)butyl]-2-fluorophenol
• CAS No: 74536-61-1
• MF: C₁₈H₂₀F₂O₂
• MW: 306.347012519836
• CID: 1768227
• PubChem ID: 3058090
• Update Time: 2025-04-21

4-[(1R,2S)-1-ethyl-2-(3-fluoro-4-hydroxyphenyl)butyl]-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-[(1R,2S)-1-ethyl-2-(3-fluoro-4-hydroxyphenyl)butyl]-2-fluorophenol
• 2-fluoro-4-[(3S,4R)-4-(3-fluoro-4-hydroxyphenyl)hexan-3-yl]phenol
• Phenol, 4,4'-(1,2-diethylethylene)bis(2-fluoro-
• BRN 2477269
• meso-3,4-Bis(3-fluoro-4-hydroxyphenyl)hexane
• 74536-61-1
• DTXSID10225540
• 4,4'-(1,2-Diethylethylene)bis(2-fluorophenol)

• Inchi： 1S/C18H20F2O2/c1-3-13(11-5-7-17(21)15(19)9-11)14(4-2)12-6-8-18(22)16(20)10-12/h5-10,13-14,21-22H,3-4H2,1-2H3/t13-,14+
• InChI Key： FKJMLZCOBHMNEM-OKILXGFUSA-N
• SMILES： FC1=C(C=CC(=C1)[C@@H](CC)[C@H](C1C=CC(=C(C=1)F)O)CC)O

Computed Properties

• Exact Mass: 306.143
• Monoisotopic Mass: 306.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 376.3°C at 760 mmHg
• Flash Point: 181.4°C
• Refractive Index: 1.559